870822-90-5((R)-Tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate)

(R)-Tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Properties

Names and Identifiers

- 2-Methyl-2-propanyl 2-{(1R)-1-[4-(ethoxycarbonyl)phenyl]ethyl}hyd razinecarboxylate
- tert-butyl 2-[(R)-1-[4-(ethoxycarbonyl)phenyl]ethyl]hydrazinecarboxylate
- (R)-tert-butyl 2-{1-[4-(ethoxycarbonyl)phenyl]ethyl}hydrazinecarboxylate
- AK137716
- tert-butyl 2-{1-[4-(ethoxycarbonyl)phenyl]ethyl}hydrazinecarboxylate
- tert-butyl 2-((2-aminoethyl)(methyl)amino)ethylcarbamate
- CTK8H8948
- tert-butyl 2-{(1R)-1-[4-(ethoxycarbonyl)phenyl]ethyl}hydrazinecarboxylate
- tert-butyl 2-[(2-aminoethyl)(methyl)amino]ethylcarbamate
- (1R)-tert-butyl 2-{1-[4-(ethoxycarbonyl)phenyl]ethyl}hydrazinecarboxylate
- tert-Butyl (2-((2-aminoethyl)(methyl)amino)ethyl)carbamate
- KB-259994
- (R)-TERT-BUTYL 2-(1-(4-(ETHOXYCARBONYL)PHENYL)ETHYL)HYDRAZINECARBOXYLATE
- 1,1-Dimethylethyl 2-[(1R)-1-[4-(ethoxycarbonyl)phenyl]ethyl]hydrazinecarboxylate (ACI)
- tert-Butyl (R)-N′-[1-[4-(ethoxycarbonyl)phenyl]ethyl]hydrazinecarboxylate
- AKOS037649902
- tert-Butyl (R)-2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazine-1-carboxylate
- (R)-tert-butyl2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate
- ethyl 4-[(1R)-1-[2-[(2-methylpropan-2-yl)oxycarbonyl]hydrazinyl]ethyl]benzoate
- CS-M1284
- VJB82290
- DB-247581
- CS-13855
- 870822-90-5
- +Expand
- MDL： MFCD22124630
- InChIKey： UMABWHANJGIRER-LLVKDONJSA-N
- Inchi： 1S/C16H24N2O4/c1-6-21-14(19)13-9-7-12(8-10-13)11(2)17-18-15(20)22-16(3,4)5/h7-11,17H,6H2,1-5H3,(H,18,20)/t11-/m1/s1
- SMILES： [C@H](C1C=CC(C(=O)OCC)=CC=1)(C)NNC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 308.17360725g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 8
Monoisotopic Mass: 308.17360725g/mol
Heavy Atom Count: 22
Complexity: 371
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 76.7

Experimental Properties

Density: 1.1±0.1 g/cm3

(R)-Tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GUDD-100mg	(R)-tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate	870822-90-5	95%	100mg	$191.00	2024-04-21
A2B Chem LLC	AH85057-100mg	(R)-tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate	870822-90-5	95%	100mg	$209.00	2024-04-19
Aaron	AR00GULP-100mg	(R)-tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate	870822-90-5	95%	100mg	$161.00
ChemScence	CS-M1284-1g	(R)-tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate	870822-90-5		1g	$495.0	2022-04-26
eNovation Chemicals LLC	D766985-100mg	(R)-tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate	870822-90-5	95+%	100mg	$260	2022-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1057538-100mg	(R)-tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate	870822-90-5	95%	100mg	￥1431.00	2024-04-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R63020-1g	(R)-tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate	870822-90-5		1g	¥8032.0	2021-09-08

(R)-Tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Synthesis

Synthetic Circuit 1

870822-88-1

870822-90-5

870822-89-2

Reaction Conditions

1.1 Solvents: Ethanol , Heptane

Reference

Discovery of a novel glucagon receptor antagonist N-[(4-{(1S)-1-[3-(3, 5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl]ethyl}phenyl)carbonyl]-β-alanine (MK-0893) for the treatment of type II diabetes

Xiong, Yusheng; et al, Journal of Medicinal Chemistry, 2012, 55(13), 6137-6148

Synthetic Circuit 2

870822-87-0

870822-90-5

870822-89-2

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid monohydrate , Sodium cyanoborohydride Solvents: Tetrahydrofuran ; 10 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Dimethyl carbonate , Water ; 1 h, rt
2.1 Solvents: Ethanol , Heptane

Reference

Discovery of a novel glucagon receptor antagonist N-[(4-{(1S)-1-[3-(3, 5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl]ethyl}phenyl)carbonyl]-β-alanine (MK-0893) for the treatment of type II diabetes

Xiong, Yusheng; et al, Journal of Medicinal Chemistry, 2012, 55(13), 6137-6148

Synthetic Circuit 3

38430-55-6

870-46-2

870822-90-5

870822-89-2

Reaction Conditions

1.1 Solvents: Toluene ; overnight, 80 °C
2.1 Reagents: p-Toluenesulfonic acid monohydrate , Sodium cyanoborohydride Solvents: Tetrahydrofuran ; 10 h, rt
2.2 Reagents: Sodium hydroxide Solvents: Dimethyl carbonate , Water ; 1 h, rt
3.1 Solvents: Ethanol , Heptane

Reference

Discovery of a novel glucagon receptor antagonist N-[(4-{(1S)-1-[3-(3, 5-dichlorophenyl)-5-(6-methoxynaphthalen-2-yl)-1H-pyrazol-1-yl]ethyl}phenyl)carbonyl]-β-alanine (MK-0893) for the treatment of type II diabetes

Xiong, Yusheng; et al, Journal of Medicinal Chemistry, 2012, 55(13), 6137-6148

(R)-Tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Raw materials

(R)-Tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Preparation Products

(R)-Tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

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(CAS:870822-90-5)

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Cas no 870822-90-5 ((R)-Tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate)

(R)-Tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Properties

Names and Identifiers

Computed Properties

Experimental Properties

(R)-Tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Price

(R)-Tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

(R)-Tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Raw materials

(R)-Tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Preparation Products

(R)-Tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Suppliers

(R)-Tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate Related Literature

870822-90-5 ((R)-Tert-butyl 2-(1-(4-(ethoxycarbonyl)phenyl)ethyl)hydrazinecarboxylate) Related Products